2-hydroxy-4-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid

• IUPAC Name: 2-hydroxy-4-[(4-methoxy-3-nitrophenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C14H12N2O8S/c1-24-13-5-3-9(7-11(13)16(20)21)25(22,23)15-8-2-4-10(14(18)19)12(17)6-8/h2-7,15,17H,1H3,(H,18,19)
• InChI Key: DAGRMUMXRPZWRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)C(=O)O)O)[N+](=O)[O-]
• Molecular Formula: C14H12N2O8S
• Molecular Weight: 368.32 g/mol

Description

2-hydroxy-4-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid, also known as MNBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNBA is a sulfonamide derivative that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-hydroxy-4-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid involves the inhibition of enzymes through the formation of a covalent bond between the sulfonamide group of 2-hydroxy-4-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid and the active site of the enzyme. This results in the inhibition of the enzyme's activity, leading to a decrease in the biochemical reaction catalyzed by the enzyme.
Biochemical and Physiological Effects:
2-hydroxy-4-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid has been found to exhibit various biochemical and physiological effects, including the inhibition of carbonic anhydrase and β-lactamase enzymes. It has also been found to exhibit antioxidant and anti-inflammatory properties, making it a potential candidate for use in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-hydroxy-4-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid in laboratory experiments is its ability to selectively inhibit enzymes, making it a valuable tool for studying enzyme kinetics and mechanisms. However, 2-hydroxy-4-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid has also been found to exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 2-hydroxy-4-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid. One area of interest is the development of 2-hydroxy-4-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid-based fluorescent probes for the detection of metal ions in biological samples. Another area of interest is the use of 2-hydroxy-4-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid as a potential therapeutic agent for the treatment of various diseases, such as cancer and inflammation. Additionally, further studies are needed to investigate the safety and toxicity of 2-hydroxy-4-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid at different concentrations.

Scientific Research Applications

2-hydroxy-4-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry. It has been found to exhibit inhibitory effects on various enzymes, including carbonic anhydrase and β-lactamase. 2-hydroxy-4-{[(4-methoxy-3-nitrophenyl)sulfonyl]amino}benzoic acid has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological samples.